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Compound of Interest

Compound Name:
1-(Benzyloxy)-3-

(bromomethyl)benzene

Cat. No.: B158075 Get Quote

In-Depth Technical Guide: 1-(Benzyloxy)-3-
(bromomethyl)benzene
This guide provides comprehensive information on the chemical and physical properties of 1-
(Benzyloxy)-3-(bromomethyl)benzene, a compound of interest to researchers and

professionals in the fields of organic synthesis and drug development.

Core Molecular Data
The fundamental molecular characteristics of 1-(Benzyloxy)-3-(bromomethyl)benzene are

summarized below. This data is essential for stoichiometric calculations, analytical

characterization, and experimental design.

Parameter Value

Molecular Formula C14H13BrO[1][2]

Molecular Weight 277.16 g/mol [1][2]

CAS Number 1700-31-8[1][2]

IUPAC Name 1-(Benzyloxy)-3-(bromomethyl)benzene[1][2]
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Experimental Protocols & Methodologies
Detailed experimental protocols for the synthesis and purification of 1-(Benzyloxy)-3-
(bromomethyl)benzene are critical for obtaining high-purity material for research purposes. A

general synthetic approach involves the benzylation of 3-hydroxybenzyl alcohol followed by

bromination of the benzylic alcohol.

Synthesis of 1-(Benzyloxy)-3-(hydroxymethyl)benzene:

To a solution of 3-hydroxybenzyl alcohol in a suitable aprotic solvent (e.g., acetone, DMF),

add a base such as potassium carbonate.

Slowly add benzyl bromide to the reaction mixture at room temperature.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography

(TLC).

Upon completion, cool the reaction mixture, filter off the inorganic salts, and concentrate the

filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 1-(benzyloxy)-3-

(hydroxymethyl)benzene.

Bromination of 1-(Benzyloxy)-3-(hydroxymethyl)benzene:

Dissolve 1-(benzyloxy)-3-(hydroxymethyl)benzene in a suitable chlorinated solvent (e.g.,

dichloromethane).

Cool the solution in an ice bath.

Slowly add a brominating agent, such as phosphorus tribromide or thionyl bromide, to the

cooled solution.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed, as monitored by TLC.

Carefully quench the reaction with water or a saturated sodium bicarbonate solution.
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Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain 1-(benzyloxy)-3-(bromomethyl)benzene.

Logical Relationship Diagram
The following diagram illustrates the logical flow of the synthesis of 1-(Benzyloxy)-3-
(bromomethyl)benzene from its precursors.
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Caption: Synthetic pathway of 1-(Benzyloxy)-3-(bromomethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-(benzyloxy)-3-(bromomethyl)benzene, 95% | Chem Pure | Bangalore | ePharmaLeads
[chembeez.com]

2. 1-(Benzyloxy)-3-(bromomethyl) benzene 95.00% | CAS: 1700-31-8 | AChemBlock
[achemblock.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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